Cas no 61829-86-5 (3-Furancarboxylic acid, 2,5-bis(4-bromophenyl)-4-methyl-)

• Product Name: 3-Furancarboxylic acid, 2,5-bis(4-bromophenyl)-4-methyl-
• CAS No: 61829-86-5
• MF: C₁₈H₁₂Br₂O₃
• MW: 436.094083786011
• CID: 1629910
• Update Time: 2024-09-12

3-Furancarboxylic acid, 2,5-bis(4-bromophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2,5-bis(4-bromophenyl)-4-methyl-

• Inchi： 1S/C18H12Br2O3/c1-10-15(18(21)22)17(12-4-8-14(20)9-5-12)23-16(10)11-2-6-13(19)7-3-11/h2-9H,1H3,(H,21,22)
• InChI Key： MKAOLFWVYSXGIL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Br)C=C2)=C(C)C(C(O)=O)=C1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 433.91526

Experimental Properties

• Density: 1.652±0.06 g/cm3(Predicted)
• Melting Point: 247-248 °C (decomp)
• Boiling Point: 479.8±45.0 °C(Predicted)
• PSA: 50.44
• pka: 3.72±0.46(Predicted)